4-methyl-N-[(2-methyl-4-quinolinyl)methyl]-3-nitrobenzamide

• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 4-methyl-N-[(2-methylquinolin-4-yl)methyl]-3-nitrobenzamide
• InChI: InChI=1S/C19H17N3O3/c1-12-7-8-14(10-18(12)22(24)25)19(23)20-11-15-9-13(2)21-17-6-4-3-5-16(15)17/h3-10H,11H2,1-2H3,(H,20,23)
• InChI Key: VTKCHBQHOZWXJU-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NCC2=CC(=NC3=CC=CC=C32)C)[N+](=O)[O-]
• solubility: 20.1 [ug/mL]

Description

4-methyl-N-[(2-methyl-4-quinolinyl)methyl]-3-nitrobenzamide is a member of quinolines.

Scientific Research Applications

Psycho- and Neurotropic Profiling

• 4-Methyl-N-[(2-Methyl-4-Quinolinyl)Methyl]-3-Nitrobenzamide demonstrates potential psychoactive properties. Studies have identified substances with specific sedative effects and considerable anti-amnesic activity, suggesting their significance for further research in psychoactive compounds (Podolsky, Shtrygol', & Zubkov, 2017).

Synthesis and Chemical Properties

• Research in the field of organic chemistry has explored novel methods for the synthesis of related quinolinyl compounds. Studies include the development of methods like Pd-catalyzed cyclizations and investigations into the chemical properties and reactivity of these compounds (Dhami, Mahon, Lloyd, & Threadgill, 2009).

Biological Activities and Applications

• Various derivatives of 4-Methyl-N-[(2-Methyl-4-Quinolinyl)Methyl]-3-Nitrobenzamide have been studied for their biological activities. These include investigations into their antimalarial, anticonvulsant, and enzyme inhibitory properties, highlighting the compound's potential in therapeutic applications (Werbel et al., 1986).

Potential in Drug Development

• The compound and its derivatives are of interest in the development of new drugs due to their varied biological activities. This includes research into novel synthetic pathways and structure-activity relationships that could lead to the discovery of new therapeutic agents (Wang et al., 2019).